Cas no 100404-06-6 (Benzene,[(methylphenyl)methyl](phenylmethyl)-)

• Product Name: Benzene,[(methylphenyl)methyl](phenylmethyl)-
• CAS No: 100404-06-6
• MF: C₂₁H₂₀
• MW: 272.383505821228
• CID: 207079
• PubChem ID: 15634633
• Update Time: 2025-04-19

Benzene,[(methylphenyl)methyl](phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(methylphenyl)methyl](phenylmethyl)-
• [(methylphenyl)methyl](phenylmethyl)benzene
• 1-benzyl-2-[(2-methylphenyl)methyl]benzene
• 1-benzyl-2-(2-methylbenzyl)benzene
• Benzene, ((methylphenyl)methyl)(phenylmethyl)-
• NS00006345
• 100404-06-6
• Benzene, [(methylphenyl)methyl](phenylmethyl)-

• Inchi： 1S/C21H20/c1-17-9-5-6-12-19(17)16-21-14-8-7-13-20(21)15-18-10-3-2-4-11-18/h2-14H,15-16H2,1H3
• InChI Key： SMOZJCPUZPHHKQ-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=C1CC1C=CC=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 272.1566
• Monoisotopic Mass: 272.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 399.205°C at 760 mmHg
• Flash Point: 190.792°C
• Refractive Index: 1.594
• PSA: 0
• LogP: 5.17660